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Compound of Interest

Compound Name: Z-Gly-Arg-Thiobenzyl Ester

Cat. No.: B12397413 Get Quote

This technical guide provides comprehensive information on the biochemical properties and

applications of Z-Gly-Arg-Thiobenzyl Ester, a chromogenic substrate widely used in protease

research. It is intended for researchers, scientists, and professionals involved in drug

development and enzymatic studies.

Core Compound Data
Z-Gly-Arg-Thiobenzyl Ester is a synthetic peptide derivative designed for the sensitive

detection of serine and cysteine protease activity. Its key physicochemical properties are

summarized below.

Parameter Value Reference

CAS Number 130698-88-3

Molecular Formula C23H29N5O4S

Molecular Weight 471.57 g/mol

Synonyms
Z-Gly-Arg-SBzl, Z-GR-

Thiobenzyl Ester

Principle of Protease Activity Detection
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Z-Gly-Arg-Thiobenzyl Ester serves as a substrate for various proteases, including

plasminogen activators. The enzymatic cleavage of the thiobenzyl ester bond by a protease

releases a free thiol group (Thiobenzyl). This thiol subsequently reacts with a chromogenic

reagent, such as 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB or Ellman's reagent) or 4,4'-

dithiodipyridine, to produce a colored product. The rate of color formation is directly

proportional to the protease activity and can be monitored spectrophotometrically.

Enzymatic Cleavage and Detection Pathway

Z-Gly-Arg-Thiobenzyl Ester

Enzyme-Substrate Complex

Binding

Serine/Cysteine Protease

Z-Gly-Arg-OH

Cleavage

Thiobenzyl (Thiol)

TNB (Yellow Product)
Absorbance at 405 nm

Reaction

DTNB (Ellman's Reagent)

Click to download full resolution via product page

Caption: Enzymatic cleavage of Z-Gly-Arg-Thiobenzyl Ester and subsequent chromogenic

detection.

Experimental Protocol: Protease Activity Assay
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This section details a general protocol for measuring protease activity using Z-Gly-Arg-
Thiobenzyl Ester and DTNB. This assay can be adapted for various serine and cysteine

proteases.

Materials:

Z-Gly-Arg-Thiobenzyl Ester

DTNB (5,5'-dithiobis(2-nitrobenzoic acid))

Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 100 mM NaCl and 10 mM CaCl2)

Protease sample (purified enzyme or cell lysate)

96-well microplate

Microplate reader capable of measuring absorbance at 405 nm

Procedure:

Preparation of Reagents:

Substrate Stock Solution: Prepare a 10 mM stock solution of Z-Gly-Arg-Thiobenzyl Ester
in a suitable organic solvent like DMSO.

DTNB Stock Solution: Prepare a 10 mM stock solution of DTNB in the assay buffer.

Working Substrate/DTNB Solution: On the day of the experiment, prepare a working

solution containing the desired final concentrations of the substrate and DTNB in the

assay buffer. A common starting point is 1 mM Z-Gly-Arg-Thiobenzyl Ester and 0.5 mM

DTNB.

Assay Setup:

Add 50 µL of the working substrate/DTNB solution to each well of a 96-well microplate.

Include control wells:
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Blank: 50 µL of assay buffer without the enzyme.

Positive Control: A known concentration of a relevant protease.

Negative Control: A sample known to have no protease activity or a sample with a

protease inhibitor.

Enzyme Reaction:

Add 50 µL of the protease sample to the appropriate wells to initiate the reaction. The final

volume in each well will be 100 µL.

Immediately place the microplate in a plate reader pre-set to the desired temperature

(typically 25°C or 37°C).

Data Acquisition:

Measure the absorbance at 405 nm at regular intervals (e.g., every 1-2 minutes) for a total

duration of 15-30 minutes. This kinetic reading will monitor the rate of color development.

Data Analysis:

For each sample, calculate the rate of reaction (Vmax) from the linear portion of the

absorbance versus time plot.

Subtract the rate of the blank control from the rates of all other samples.

The protease activity can be calculated using the Beer-Lambert law, with the molar

extinction coefficient of the 2-nitro-5-thiobenzoate (TNB) anion being 13,260 M⁻¹cm⁻¹.

Experimental Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Reagents:
- Substrate Stock

- DTNB Stock
- Assay Buffer

Set up 96-well plate:
- Add Substrate/DTNB solution

- Add Controls (Blank, Positive, Negative)

Add Protease Sample
to initiate reaction

Kinetic Reading:
Measure Absorbance at 405 nm

over time

Data Analysis:
- Calculate reaction rates (Vmax)

- Determine Protease Activity

End

Click to download full resolution via product page

Caption: A generalized workflow for a protease activity assay using Z-Gly-Arg-Thiobenzyl
Ester.
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To cite this document: BenchChem. [Technical Guide: Z-Gly-Arg-Thiobenzyl Ester in
Protease Activity Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397413#cas-number-and-molecular-weight-of-z-
gly-arg-thiobenzyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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